3-Amino-4-(5-methylfuran-2-yl)-N-(4-phenoxyphenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
3-Amino-4-(5-methylfuran-2-yl)-N-(4-phenoxyphenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
Brand Name:
Vulcanchem
CAS No.:
361155-62-6
VCID:
VC0378874
InChI:
InChI=1S/C29H25N3O3S/c1-17-11-16-23(34-17)24-21-9-5-6-10-22(21)32-29-25(24)26(30)27(36-29)28(33)31-18-12-14-20(15-13-18)35-19-7-3-2-4-8-19/h2-4,7-8,11-16H,5-6,9-10,30H2,1H3,(H,31,33)
SMILES:
CC1=CC=C(O1)C2=C3C(=C(SC3=NC4=C2CCCC4)C(=O)NC5=CC=C(C=C5)OC6=CC=CC=C6)N
Molecular Formula:
C29H25N3O3S
Molecular Weight:
495.6g/mol
3-Amino-4-(5-methylfuran-2-yl)-N-(4-phenoxyphenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
CAS No.: 361155-62-6
Main Products
VCID: VC0378874
Molecular Formula: C29H25N3O3S
Molecular Weight: 495.6g/mol
CAS No. | 361155-62-6 |
---|---|
Product Name | 3-Amino-4-(5-methylfuran-2-yl)-N-(4-phenoxyphenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide |
Molecular Formula | C29H25N3O3S |
Molecular Weight | 495.6g/mol |
IUPAC Name | 3-amino-4-(5-methylfuran-2-yl)-N-(4-phenoxyphenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide |
Standard InChI | InChI=1S/C29H25N3O3S/c1-17-11-16-23(34-17)24-21-9-5-6-10-22(21)32-29-25(24)26(30)27(36-29)28(33)31-18-12-14-20(15-13-18)35-19-7-3-2-4-8-19/h2-4,7-8,11-16H,5-6,9-10,30H2,1H3,(H,31,33) |
Standard InChIKey | DSVJCMZBCPKNAO-UHFFFAOYSA-N |
SMILES | CC1=CC=C(O1)C2=C3C(=C(SC3=NC4=C2CCCC4)C(=O)NC5=CC=C(C=C5)OC6=CC=CC=C6)N |
Canonical SMILES | CC1=CC=C(O1)C2=C3C(=C(SC3=NC4=C2CCCC4)C(=O)NC5=CC=C(C=C5)OC6=CC=CC=C6)N |
PubChem Compound | 1806380 |
Last Modified | Nov 11 2021 |
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